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Compound of Interest

Compound Name: DB21, Galectin-1 Antagonist

Cat. No.: B12382019 Get Quote

Proper Disposal of DB21, a Galectin-1
Antagonist
For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of the Galectin-1 antagonist, DB21. Adherence to these

procedures is critical for maintaining laboratory safety and regulatory compliance.

Researchers and laboratory personnel must handle the disposition of DB21, a peptidomimetic

allosteric inhibitor of Galectin-1, with informed care. While classified as a non-hazardous

substance under the Globally Harmonized System (GHS), responsible chemical management

necessitates a structured disposal plan.[1] This guide outlines the step-by-step procedures for

disposing of DB21 in its various forms within a research setting, ensuring minimal

environmental impact and maximal safety.

Chemical and Safety Data Overview
A thorough understanding of a compound's properties is the foundation of safe handling and

disposal. DB21 is a dibenzofuran-conjugated peptidomimetic used in research to inhibit

Galectin-1's interactions with cell surface glycans, thereby impacting processes like

angiogenesis and tumor growth.[2][3][4]
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Identifier Information

Product Name DB21, Galectin-1 Antagonist

Synonyms
A dibenzofuran conjugated peptidomimetic (13-

mer)

Molecular Formula C₈₃H₁₃₂N₁₈O₁₇

Molecular Weight 1654.05 g/mol

Appearance White to off-white powder

Solubility Soluble in DMSO (e.g., 10 mg/mL)

Safety Summary:

Hazard Classification Handling Precautions

Not a hazardous substance or mixture[1]

Standard laboratory personal protective

equipment (PPE) is required: safety glasses,

gloves, and a lab coat.

Combustibility Combustible solid[1]

Storage Store at -20°C in a dry, tightly closed container.

Step-by-Step Disposal Procedures
The appropriate disposal route for DB21 depends on its form: unused solid powder, prepared

stock solutions, or as a component in experimental waste streams like cell culture media.

Unused or Expired Solid DB21
Pure, solid DB21 should not be disposed of in regular laboratory trash to avoid accidental

exposure to custodial staff.

Step 1: Container Integrity: Ensure the chemical is in its original, sealed, or a suitable, tightly

closed container.[1]
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Step 2: Labeling: The container must be clearly labeled with the full chemical name: "DB21,
Galectin-1 Antagonist".

Step 3: Segregation: Do not mix with other chemical wastes.[1]

Step 4: Collection: Transfer the labeled container to your institution's designated chemical

waste collection area for non-hazardous solids. Follow your institution's specific guidelines

for waste pickup.

DB21 Stock Solutions (e.g., in DMSO)
Solutions of DB21, typically in dimethyl sulfoxide (DMSO), must be treated as chemical waste.

Step 1: Waste Collection: Collect all waste solutions containing DB21 in a designated, leak-

proof, and chemically compatible waste container (e.g., a high-density polyethylene bottle).

Step 2: Labeling: Affix a hazardous waste label to the container. List all constituents,

including "DB21, Galectin-1 Antagonist" and the solvent (e.g., "Dimethyl Sulfoxide").

Provide approximate percentages.

Step 3: Storage: Store the waste container in a designated satellite accumulation area,

ensuring the lid is securely fastened when not in use.

Step 4: Disposal: Arrange for pickup through your institution's environmental health and

safety (EHS) office. Do not pour DB21 solutions down the drain.

Contaminated Cell Culture Media
DB21 is frequently used in various cell-based assays, such as proliferation, apoptosis, and

migration studies.[5][6][7][8][9] The resulting liquid waste contains low concentrations of the

compound.

Step 1: Biological Decontamination: First, treat the cell culture media to neutralize any

biological hazards. This is typically achieved by adding a suitable disinfectant, such as 10%

bleach, and allowing for an adequate contact time (e.g., overnight).[10]

Step 2: Chemical Assessment: Because DB21 is non-hazardous, the primary concern after

disinfection is the disinfectant itself.
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Step 3: Neutralization (if required): If a high concentration of a reactive disinfectant like

bleach was used, institutional policy may require neutralization before drain disposal.

Step 4: Drain Disposal: After biological decontamination, the treated media containing trace

amounts of the non-hazardous DB21 can typically be poured down the sanitary sewer with

copious amounts of water, provided this is permitted by your local regulations and

institutional EHS policies.[11][12] Always consult your EHS office for specific guidance on

disposing of treated biological media.[13]

Contaminated Labware
Disposable labware (e.g., pipette tips, centrifuge tubes, flasks) that has come into contact with

DB21 should be managed based on the highest level of hazard present.

Solid Waste (Non-biological): If used only with pure DB21 or its solutions, dispose of the

items in the regular laboratory solid waste stream.

Biohazardous Waste: If used in cell culture, the labware is considered biohazardous waste.

Place these items in a designated biohazard bag for autoclaving and subsequent disposal

according to your institution's biohazardous waste management plan.

Experimental Context and Waste Stream Analysis
DB21 is utilized in a variety of in vitro experimental protocols to probe the function of Galectin-

1. Understanding these applications helps to anticipate the types of waste generated.
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Experimental

Protocol

Typical DB21

Concentration

Primary Waste

Stream

Recommended

Disposal Path

Cell

Viability/Proliferation

Assays

IC₅₀ ≈ 3 µM;

concentrations up to

100 µg/mL may be

used[14]

Cell culture media, 96-

well plates, pipette

tips

Biohazardous Waste /

Decontaminated

Liquid Waste

Apoptosis Assays

(e.g., Caspase-Glo)
3 µM - 25 µM[9]

Cell culture media,

assay plates

Biohazardous Waste /

Decontaminated

Liquid Waste

Cell

Migration/Chemotaxis

Assays

~2.7 nmol/L to 0.27

µmol/L[6]

Cell culture media,

migration chambers

Biohazardous Waste /

Decontaminated

Liquid Waste

Pull-down Assays
Not specified, used to

identify protein binding

Buffer solutions,

beads, centrifuge

tubes

Chemical Waste

(solutions), Solid

Waste (contaminated

labware)

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of DB21, a Galectin-1 Antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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